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Compound of Interest

Compound Name: Tetrindole mesylate

Cat. No.: B560206 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and

Compliant Disposal of Tetrindole Mesylate

The following guidelines provide essential safety and logistical information for the proper

disposal of Tetrindole mesylate, a selective monoamine oxidase A (MAO-A) inhibitor used in

research. As this compound is intended for laboratory use only, it is imperative to handle its

disposal with the utmost care to ensure personnel safety and environmental protection. The

procedures outlined below are based on general best practices for laboratory chemical waste

disposal. Always consult your institution's Environmental Health and Safety (EHS) department

for specific protocols and regulatory requirements in your area.

I. Immediate Safety and Handling Precautions
Prior to handling Tetrindole mesylate for disposal, ensure that all appropriate personal

protective equipment (PPE) is worn. This is crucial to prevent accidental exposure.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator may be necessary. Consult your institution's EHS for guidance.

II. Step-by-Step Disposal Protocol
The primary principle for the disposal of research chemicals like Tetrindole mesylate is to treat

them as hazardous waste. Do not dispose of this compound down the drain or in regular trash

unless explicitly permitted by your local regulations and EHS office.

Step 1: Waste Identification and Segregation

Designate as Hazardous Waste: Tetrindole mesylate should be considered hazardous

chemical waste.

Segregate Waste Streams: Do not mix Tetrindole mesylate waste with other incompatible

waste streams. For instance, keep it separate from strong acids, bases, and oxidizing agents

to prevent dangerous reactions.

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect waste Tetrindole mesylate (solid or in solution) in a

designated, leak-proof, and chemically compatible container. The container must have a

secure screw-top cap.

Proper Labeling: Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Tetrindole mesylate"

The approximate quantity of the waste

The date of accumulation

Any associated hazards (e.g., "Toxic")

Step 3: Storage of Chemical Waste
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Satellite Accumulation Area: Store the sealed and labeled waste container in a designated

satellite accumulation area (SAA) within the laboratory.[1] This area should be at or near the

point of waste generation.[2]

Secondary Containment: It is best practice to keep the waste container within a secondary

containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to arrange for a pickup.[2]

Follow Institutional Procedures: Adhere to all institutional procedures for hazardous waste

collection and disposal. EHS will ensure the waste is transported to a licensed hazardous

waste disposal facility.

III. Chemical and Physical Properties Summary
Understanding the properties of Tetrindole mesylate is crucial for its safe handling and

disposal. The following table summarizes key data for this compound.

Property Value Reference

Molecular Formula C₂₀H₂₆N₂・CH₃SO₃H

Molecular Weight 390.54 g/mol

CAS Number 170964-68-8

Appearance Solid

Purity ≥99% (HPLC)

Storage Store at room temperature

IV. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Tetrindole
mesylate.
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Tetrindole Mesylate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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